Cas no 1002182-79-7 ((E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one)

• Product Name: (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one
• CAS No: 1002182-79-7
• MF: C₁₆H₁₃ClO
• MW: 256.726823568344
• CID: 4675488
• Update Time: 2025-06-09

(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one
• (E)-1-(3-chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one
• (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C16H13ClO/c1-12-5-2-3-6-13(12)9-10-16(18)14-7-4-8-15(17)11-14/h2-11H,1H3/b10-9+
• InChI Key： WROFZEMYEJVFHE-MDZDMXLPSA-N
• SMILES： ClC1=CC=CC(=C1)C(/C=C/C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one

Comprehensive Overview of (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one (CAS No. 1002182-79-7)

(E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one (CAS No. 1002182-79-7) is a specialized organic compound belonging to the chalcone family, characterized by its α,β-unsaturated ketone structure. This compound has garnered significant attention in pharmaceutical and material science research due to its unique molecular framework and potential applications. The presence of a 3-chlorophenyl and 2-methylphenyl group in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers exploring bioactive molecules and organic synthesis.

In recent years, the demand for chalcone derivatives like (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one has surged, driven by their potential roles in drug discovery and functional materials. Researchers are particularly interested in its photophysical properties, which could be leveraged in optoelectronic devices or sensors. Additionally, its structural versatility allows for modifications that can enhance its biological activity, making it a candidate for studies in anti-inflammatory and antioxidant applications.

The synthesis of CAS No. 1002182-79-7 typically involves a Claisen-Schmidt condensation reaction, a well-established method for producing chalcone derivatives. This process highlights the compound's accessibility for large-scale production, a critical factor for industrial applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with research-grade standards.

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In conclusion, (E)-1-(3-Chlorophenyl)-3-(2-methylphenyl)prop-2-en-1-one (CAS No. 1002182-79-7) represents a promising compound with broad potential across pharmaceutical, material science, and industrial chemistry domains. Its structural features and functional adaptability continue to inspire innovative research, positioning it as a valuable asset in modern scientific exploration.